Cas no 1353977-23-7 (2-Amino-N-(6-bromo-pyridin-3-ylmethyl)-N-methyl-acetamide)

• Product Name: 2-Amino-N-(6-bromo-pyridin-3-ylmethyl)-N-methyl-acetamide
• CAS No: 1353977-23-7
• MF: C₉H₁₂BrN₃O
• MW: 258.115080833435
• CID: 2167920
• Update Time: 2025-06-13

2-Amino-N-(6-bromo-pyridin-3-ylmethyl)-N-methyl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-(6-bromo-pyridin-3-ylmethyl)-n-methyl-acetamide
• 2-Amino-N-((6-bromopyridin-3-yl)methyl)-N-methylacetamide
• AM94193
• 2-Amino-N-(6-bromopyridin-3-ylmethyl)-N-methylacetamide
• 2-Amino-N-(6-bromo-pyridin-3-ylmethyl)-N-methyl-acetamide

• Inchi： 1S/C9H12BrN3O/c1-13(9(14)4-11)6-7-2-3-8(10)12-5-7/h2-3,5H,4,6,11H2,1H3
• InChI Key： RGXYVEROZAMXFA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)CN(C)C(CN)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Topological Polar Surface Area: 59.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-(6-bromo-pyridin-3-ylmethyl)-N-methyl-acetamide

Introduction to 2-Amino-N-(6-bromo-pyridin-3-ylmethyl)-N-methyl-acetamide (CAS No. 1353977-23-7)

2-Amino-N-(6-bromo-pyridin-3-ylmethyl)-N-methyl-acetamide is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and potential biological activities. This compound, identified by the CAS number 1353977-23-7, has garnered attention due to its structural features and its implications in the development of novel therapeutic agents.

The molecular structure of 2-Amino-N-(6-bromo-pyridin-3-ylmethyl)-N-methyl-acetamide consists of a pyridine core substituted with a bromo group at the 6-position and an amino group at the 2-position. Additionally, the molecule incorporates a methyl group attached to the nitrogen atom of the acetamide moiety. This unique arrangement of functional groups makes it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in exploring the pharmacological properties of pyridine derivatives. The presence of the bromo group in 2-Amino-N-(6-bromo-pyridin-3-ylmethyl)-N-methyl-acetamide enhances its potential for interactions with biological targets, making it a valuable scaffold for medicinal chemistry. The compound’s ability to engage with various enzymes and receptors has been a focus of numerous studies aimed at identifying new therapeutic applications.

One of the most compelling aspects of 2-Amino-N-(6-bromo-pyridin-3-ylmethyl)-N-methyl-acetamide is its potential role in addressing unmet medical needs. Current research indicates that this compound may exhibit inhibitory effects on certain kinases and other enzymes implicated in diseases such as cancer and inflammatory disorders. The pyridine ring, a common motif in many bioactive molecules, contributes to its binding affinity and selectivity towards specific biological targets.

The synthesis of 2-Amino-N-(6-bromo-pyridin-3-ylmethyl)-N-methyl-acetamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bromo group at the 6-position of the pyridine ring is particularly critical, as it influences the compound’s reactivity and pharmacological properties. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers have access to high-quality material for their studies.

The pharmacological evaluation of 2-Amino-N-(6-bromo-pyridin-3-ylmethyl)-N-methyl-acetamide has revealed several interesting findings. Preclinical studies have demonstrated its potential as an inhibitor of various enzymes involved in disease pathways. For instance, it has shown promise in inhibiting tyrosine kinases, which are known to play a role in cancer progression. Additionally, the compound’s ability to modulate inflammatory responses has been observed, suggesting its utility in treating chronic inflammatory conditions.

The structural features of 2-Amino-N-(6-bromo-pyridin-3-ylmethyl)-N-methyl-acetamide also make it an attractive candidate for further derivatization. By modifying specific functional groups, researchers can explore new analogs with enhanced pharmacological properties. This flexibility allows for the tailoring of compounds to target specific disease mechanisms more effectively. The bromo group, in particular, provides a handle for further chemical manipulation, enabling the development of libraries of related compounds for high-throughput screening.

In conclusion, 2-Amino-N-(6-bromo-pyridin-3-ylmethyl)-N-methyl-acetamide (CAS No. 1353977-23-7) represents a significant advancement in pharmaceutical chemistry. Its complex structure and diverse functional groups make it a versatile scaffold for drug discovery. Ongoing research continues to uncover its potential applications in treating various diseases, particularly cancer and inflammatory disorders. As our understanding of its pharmacological properties grows, so does its promise as a lead compound for developing novel therapeutic agents.